Cas no 14429-09-5 (Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-)

Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, is a heterocyclic organic compound with a partially hydrogenated isoquinoline backbone and two methyl substituents at the 1- and 2-positions. This structure imparts unique reactivity and stability, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its saturated ring system enhances solubility in organic solvents, while the methyl groups influence steric and electronic properties, enabling selective functionalization. The compound is particularly useful in the development of alkaloid-derived bioactive molecules, where its rigid framework serves as a scaffold for further modifications. High purity grades are available to ensure consistency in research and industrial applications.

Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl- structure

14429-09-5 structure

Product Name:Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-

CAS No:14429-09-5

MF:C₁₁H₁₅N

MW:161.243502855301

CID:1314761

PubChem ID:589727

Update Time:2025-06-07

Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

- Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-
- 1,2,3,4-Tetrahydro-1,2-dimethylisoquinoline
- 1,2-dimethyl-3,4-dihydro-1H-isoquinoline
- 1,2-dimethyl-3,4-dihydroisoquinoline
- G79269
- 1,2-Dimethyl-1,2,3,4-tetrahydroisoquinoline #
- DTXSID90343438
- 1,2-Dimethyl-1,2,3,4-tetrahydroisoquinoline
- ANEGOXNGPXRGPY-UHFFFAOYSA-N
- MFCD24393052
- SCHEMBL811761
- 14429-09-5
- SY326501
- Inchi： 1S/C11H15N/c1-9-11-6-4-3-5-10(11)7-8-12(9)2/h3-6,9H,7-8H2,1-2H3
- InChI Key： ANEGOXNGPXRGPY-UHFFFAOYSA-N
- SMILES： N1(C)CCC2C=CC=CC=2C1C

Computed Properties

Exact Mass: 161.12055
Monoisotopic Mass: 161.120449483g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 3.2Å²

Experimental Properties

PSA: 3.24

Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl- Pricemore >>

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Chemenu	CM227361-1g	1,2-Dimethyl-1,2,3,4-tetrahydroisoquinoline	14429-09-5	97%	1g	$***	2023-03-30
Chemenu	CM227361-5g	1,2-Dimethyl-1,2,3,4-tetrahydroisoquinoline	14429-09-5	97%	5g	$***	2023-03-30
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1PlusChem	1P00B52U-250mg	1,2,3,4-Tetrahydro-1,2-dimethylisoquinoline	14429-09-5	95%+	250mg	$169.00	2024-06-20
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